Cas no 87974-50-3 (2-(1E)-(hydroxyimino)methyl-4-nitrophenol)

2-(1E)-(hydroxyimino)methyl-4-nitrophenol structure
87974-50-3 structure
Product Name:2-(1E)-(hydroxyimino)methyl-4-nitrophenol
CAS No:87974-50-3
MF:C7H6N2O4
MW:182.133541584015
CID:649841
PubChem ID:86261909
Update Time:2025-04-19

2-(1E)-(hydroxyimino)methyl-4-nitrophenol Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 2-hydroxy-5-nitro-, oxime, (E)-
    • 6-[(hydroxyamino)methylidene]-4-nitrocyclohexa-2,4-dien-1-one
    • 2-[(hydroxyimino)methyl]-4-nitrophenol
    • NSC45457
    • 5-Nitrosalicylaldoxime
    • NSC-45457
    • F3146-1869
    • 1595-15-9
    • SCHEMBL1531342
    • VU0510747-1
    • 87974-50-3
    • 2-hydroxy-5-nitrobenzaldehyde oxime
    • Benzaldehyde, 5-hydroxy-5-nitro-, oxime
    • NSC 45457
    • AKOS000485789
    • EN300-1722119
    • 2-[(E)-hydroxyiminomethyl]-4-nitrophenol
    • Salicylaldehyde, 5-nitro-, oxime
    • (E)-2-hydroxy-5-nitrobenzaldehyde oxime
    • DTXSID701252819
    • 2-(1E)-(hydroxyimino)methyl-4-nitrophenol
    • Inchi: 1S/C7H6N2O4/c10-7-2-1-6(9(12)13)3-5(7)4-8-11/h1-4,10-11H/b8-4+
    • InChI Key: DVBKBUGAIYQNOE-XBXARRHUSA-N
    • SMILES: OC1=CC=C(C=C1/C=N/O)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 182.03275668g/mol
  • Monoisotopic Mass: 182.03275668g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 98.6Ų

2-(1E)-(hydroxyimino)methyl-4-nitrophenol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3146-1869-1mg
2-[(1E)-(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 90%+
1mg
$54.0 2023-07-05
Enamine
EN300-1722119-0.1g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
0.1g
$35.0 2023-07-05
Enamine
EN300-1722119-0.25g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
0.25g
$48.0 2023-07-05
Enamine
EN300-1722119-0.5g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
0.5g
$85.0 2023-07-05
Enamine
EN300-1722119-1.0g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
1.0g
$128.0 2023-07-05
Enamine
EN300-1722119-2.5g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
2.5g
$252.0 2023-07-05
Enamine
EN300-1722119-5.0g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
5.0g
$386.0 2023-07-05
Enamine
EN300-1722119-10.0g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
10.0g
$595.0 2023-07-05
Enamine
EN300-1654336-0.05g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
0.05g
$25.0 2023-09-20
Enamine
EN300-1654336-0.1g
2-[(hydroxyimino)methyl]-4-nitrophenol
87974-50-3 95%
0.1g
$35.0 2023-09-20

2-(1E)-(hydroxyimino)methyl-4-nitrophenol Related Literature

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD